Cas no 2034391-73-4 (N-(adamantan-1-yl)-2-(oxan-4-yloxy)pyridine-4-carboxamide)

• Product Name: N-(adamantan-1-yl)-2-(oxan-4-yloxy)pyridine-4-carboxamide
• CAS No: 2034391-73-4
• MF: C₂₁H₂₈N₂O₃
• MW: 356.458625793457
• CID: 6216783
• PubChem ID: 92084816
• Update Time: 2025-10-28

N-(adamantan-1-yl)-2-(oxan-4-yloxy)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(adamantan-1-yl)-2-(oxan-4-yloxy)pyridine-4-carboxamide
• AKOS026689788
• 2034391-73-4
• F6475-3812
• N-(1-adamantyl)-2-(oxan-4-yloxy)pyridine-4-carboxamide
• N-((3s,5s,7s)-adamantan-1-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide

• Inchi： 1S/C21H28N2O3/c24-20(23-21-11-14-7-15(12-21)9-16(8-14)13-21)17-1-4-22-19(10-17)26-18-2-5-25-6-3-18/h1,4,10,14-16,18H,2-3,5-9,11-13H2,(H,23,24)
• InChI Key： OEEXOGCINKEMPL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C=1)OC1CCOCC1)NC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 356.20999276g/mol
• Monoisotopic Mass: 356.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(adamantan-1-yl)-2-(oxan-4-yloxy)pyridine-4-carboxamide

Comprehensive Overview of N-(adamantan-1-yl)-2-(oxan-4-yloxy)pyridine-4-carboxamide (CAS No. 2034391-73-4)

N-(adamantan-1-yl)-2-(oxan-4-yloxy)pyridine-4-carboxamide (CAS No. 2034391-73-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound combines the rigid adamantane moiety with a pyridine-carboxamide scaffold, linked via an oxan-4-yloxy group, making it a subject of interest for drug discovery and material science.

The adamantane group, known for its high stability and lipophilicity, is frequently utilized in medicinal chemistry to enhance the bioavailability and metabolic stability of drug candidates. Meanwhile, the pyridine-4-carboxamide fragment is a common pharmacophore found in numerous bioactive molecules, contributing to interactions with biological targets. The incorporation of the oxan-4-yloxy linker adds further versatility, potentially influencing solubility and binding affinity.

Recent trends in pharmaceutical research highlight the growing demand for novel small molecules targeting central nervous system (CNS) disorders, anti-inflammatory agents, and antiviral therapies. Given its structural attributes, N-(adamantan-1-yl)-2-(oxan-4-yloxy)pyridine-4-carboxamide may hold promise in these areas. Researchers are particularly intrigued by its potential to modulate ion channels or enzyme activity, which are critical in treating conditions like epilepsy, chronic pain, or neurodegenerative diseases.

From a synthetic chemistry perspective, the compound's multi-step synthesis involves coupling strategies, protective group chemistry, and selective etherification. The adamantan-1-yl and oxan-4-yloxy groups introduce challenges in regioselectivity and purification, making its production a topic of interest for process chemists. Advanced techniques such as HPLC and NMR spectroscopy are essential for characterizing its purity and confirming its structure.

In the context of AI-driven drug discovery, compounds like N-(adamantan-1-yl)-2-(oxan-4-yloxy)pyridine-4-carboxamide are often screened using machine learning models to predict their bioactivity or ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. This aligns with the industry's shift toward computational chemistry and high-throughput screening, which accelerate the identification of lead compounds.

Environmental and regulatory considerations also play a role in the compound's development. Its biodegradability and eco-toxicity profile are under scrutiny, especially as the pharmaceutical industry moves toward green chemistry principles. Researchers are exploring sustainable synthetic routes and safer solvents to minimize environmental impact.

For those seeking custom synthesis or bulk quantities of CAS No. 2034391-73-4, reputable suppliers often provide technical data sheets detailing its physicochemical properties, such as melting point, solubility, and stability. Storage recommendations typically emphasize protection from light and moisture to maintain its integrity.

In summary, N-(adamantan-1-yl)-2-(oxan-4-yloxy)pyridine-4-carboxamide represents a compelling case study in modern drug design. Its hybrid architecture bridges traditional medicinal chemistry with contemporary therapeutic needs, while its synthesis and applications reflect broader trends in precision medicine and sustainable science. As research progresses, this compound may emerge as a key player in addressing unmet medical challenges.